N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C20H16N4O4S2/c25-17(24-8-7-12-3-1-2-4-14(12)24)10-29-20-23-22-19(30-20)21-18(26)13-5-6-15-16(9-13)28-11-27-15/h1-6,9H,7-8,10-11H2,(H,21,22,26)
• InChI Key: RHNLZFAAFVBIIK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NN=C(S3)NC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H16N4O4S2
• Molecular Weight: 440.5 g/mol

Description

The compound contains several functional groups including an indoline, a thiadiazole, and a benzo[d][1,3]dioxole. Indolines are a type of heterocycle that are found in many natural products and pharmaceuticals. Thiadiazoles are another type of heterocycle that are often used in medicinal chemistry due to their wide range of biological activities. Benzo[d][1,3]dioxoles are aromatic compounds that are also found in a variety of biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocycles. The compound would likely be planar due to the conjugation in the aromatic rings. The presence of the sulfur atom in the thiadiazole ring could potentially introduce some stereochemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the heterocycles and the sulfur atom. It’s likely that the compound would be relatively polar due to the presence of the heteroatoms. The compound could potentially form hydrogen bonds with other molecules due to the presence of the nitrogen atoms.

Scientific Research Applications

Anticancer Properties

• The compound’s unique structure makes it a promising candidate for cancer research. . Further investigations into its mechanism of action and efficacy against different cancer types are ongoing.

Antimicrobial Activity

• The compound’s sulfur-containing thiadiazole moiety suggests potential antimicrobial properties. Researchers have synthesized derivatives of this compound and evaluated their antibacterial and antifungal activities. .

Anti-inflammatory Effects

• Some studies have investigated the anti-inflammatory effects of related indolin-2-one compounds. Given the structural similarity, it’s plausible that our compound may exhibit similar properties. .

Electrochemical Sensors

• Researchers have developed an electrochemical sensor based on a modified electrode with derivatives of this compound. Specifically, (E)-N′-(benzo[d]dioxol-5-ylmethylene)-4-methyl-benzenesulfonohydrazide derivatives were used to detect Pb^2+ ions. .

Future Directions

Future research on this compound could involve studying its biological activity and potential uses in medicine. It could also involve studying its reactivity and developing new synthetic methods for its preparation.

Mechanism of Action

Target of Action

It is known that similar compounds with a benzo[d][1,3]dioxole structure feature have been used in the synthesis of benzylisoquinoline alkaloids . These alkaloids have a wide range of biological activities and can interact with various targets.

Mode of Action

Similar compounds have been shown to have anticancer activity . They can cause cell cycle arrest at the S phase and induce apoptosis in cancer cells .

Biochemical Pathways

It is known that similar compounds can modulate microtubule assembly, causing mitotic blockade and cell apoptosis . This is achieved through the suppression of tubulin polymerization or stabilization of microtubule structure .

Result of Action

The compound has been shown to have potent growth inhibition properties against certain cancer cell lines . For example, similar compounds have shown IC50 values generally below 5 μM against three human cancer cell lines . One compound showed potent activities against HeLa and A549 cell lines with IC50 values of 2.07 ± 0.88 μM and 3.52 ± 0.49 μM, respectively .